Cas no 165682-93-9 (O4I2)

O4I2 structure
O4I2 structure
Product Name:O4I2
CAS No:165682-93-9
MF:C12H11ClN2O2S
MW:282.745940446854
MDL:MFCD08166530
CID:110664
PubChem ID:53428670
Update Time:2025-04-18

O4I2 Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-((4-chlorophenyl)amino)thiazole-4-carboxylate
    • ethyl 2-(4-chloroanilino)-1,3-thiazole-4-carboxylate
    • ETHYL 2-(4-CHLOROPHENYLAMINO)-4-THIAZOLECARBOXYLATE
    • O4I2
    • 2-[(4-Chlorophenyl)amino]-4-thiazolecarboxylic acid ethyl ester
    • O412
    • ethyl 2-(4-chlorophenylamino)thiazole-4-carboxylate
    • Ethyl 4-((4-chlorophenyl)amino)-3,5-thiazolecarboxylate
    • ethyl 2-[(4-chlorophenyl)amino]-1,3-thiazole-4-carboxylate
    • ULUBAPWNHROTEU-UHFFFAOYSA-N
    • O4-I2
    • BCP16032
    • s7944
    • O4I2, >=98% (HPLC)
    • Ethyl 2-[(4-chlorophenyl)amino]-4-thiazolecarboxylate
    • ethy
    • CHEMBL3593861
    • AC-32684
    • MS-11170
    • 2-(4-Chloro-phenylamino)-thiazole-4-carboxylic acid ethyl ester
    • MFCD08166530
    • EX-A5624
    • NCGC00484070-01
    • AKOS017265089
    • HY-18772
    • N11056
    • EN300-246715
    • 4-Thiazolecarboxylic acid, 2-[(4-chlorophenyl)amino]-, ethyl ester
    • A919504
    • CS-5055
    • O4I2?
    • DTXSID30699845
    • SCHEMBL5041112
    • 165682-93-9
    • CCG-267272
    • Z48861423
    • DB-360314
    • MDL: MFCD08166530
    • Inchi: 1S/C12H11ClN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: ULUBAPWNHROTEU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC1=NC(C(=O)OCC)=CS1

Computed Properties

  • Exact Mass: 282.02313
  • Monoisotopic Mass: 282.0229765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5
  • XLogP3: 4

Experimental Properties

  • Density: 1.382±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.019 g/l) (25 º C),
  • PSA: 51.22

O4I2 Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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